Cas no 1780856-93-0 (1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl-)
1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl-
-
- Inchi: 1S/C7H8F2N2O2/c1-5-10-2-3-11(5)4-7(8,9)6(12)13/h2-3H,4H2,1H3,(H,12,13)
- InChI Key: AWPQMSONEJKHQU-UHFFFAOYSA-N
- SMILES: C(N1C=CN=C1C)C(F)(F)C(=O)O
1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01085682-1g |
2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95% | 1g |
¥6461.0 | 2023-04-10 | |
| Enamine | EN300-789014-0.05g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 0.05g |
$827.0 | 2025-03-21 | |
| Enamine | EN300-789014-0.1g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 0.1g |
$867.0 | 2025-03-21 | |
| Enamine | EN300-789014-0.25g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 0.25g |
$906.0 | 2025-03-21 | |
| Enamine | EN300-789014-0.5g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 0.5g |
$946.0 | 2025-03-21 | |
| Enamine | EN300-789014-1.0g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 1.0g |
$986.0 | 2025-03-21 | |
| Enamine | EN300-789014-2.5g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-21 | |
| Enamine | EN300-789014-5.0g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-21 | |
| Enamine | EN300-789014-10.0g |
2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propanoic acid |
1780856-93-0 | 95.0% | 10.0g |
$4236.0 | 2025-03-21 |
1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl-
Introduction to 1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- (CAS No. 1780856-93-0) and Its Applications in Modern Chemical Biology
The compound 1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- (CAS No. 1780856-93-0) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features and promising biological activities. This heterocyclic derivative combines the versatility of the imidazole scaffold with fluorinated and methylated substituents, making it a compelling candidate for various pharmaceutical and biochemical applications. The presence of fluorine atoms, in particular, introduces enhanced metabolic stability and binding affinity, which are critical factors in drug design.
In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of fluorinated compounds due to their ability to modulate enzyme activity and receptor interactions. The α,α-difluoro moiety in this molecule is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of small molecules by increasing their lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes 1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- an attractive scaffold for developing novel therapeutic agents.
One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Studies have demonstrated that imidazole derivatives can interact with various enzymes and receptors, leading to significant therapeutic effects. For instance, the fluorinated imidazole core has been found to exhibit inhibitory activity against certain kinases and proteases that are overexpressed in tumor cells. This has opened up new avenues for the development of targeted cancer therapies.
Furthermore, the 1-propanoic acid side chain provides a handle for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility is particularly valuable in drug discovery pipelines, where subtle changes in molecular structure can significantly impact biological activity. Recent advances in computational chemistry have enabled the rapid screening of large libraries of fluorinated imidazoles, facilitating the identification of lead compounds with high potential for further development.
The incorporation of a methyl group at the 2-position adds another layer of complexity to this compound's biological behavior. Methyl groups are known to influence both the electronic properties and steric environment of molecules, which can be leveraged to optimize binding interactions with biological targets. In particular, studies have shown that methylated imidazoles can exhibit enhanced binding affinity to certain protein receptors, making them promising candidates for drug development.
From a synthetic perspective, 1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- represents an excellent example of how structural modifications can be used to create novel bioactive molecules. The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce complex fluorinated heterocycles more efficiently than ever before, which is crucial for both academic research and industrial applications.
In conclusion, 1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl- (CAS No. 1780856-93-0) is a versatile and promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—combining an imidazole core with fluorinated and methylated substituents—make it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.
1780856-93-0 (1H-Imidazole-1-propanoic acid, α,α-difluoro-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)